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2-Methyl-4-octanone in mixed ketone standards

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2-Methyl-4-octanone

CAS No.: 7492-38-8

Cat. No.: S1896240

Chemical Profile and Comparison

The following table summarizes the basic identifying information and physical properties of 2-Methyl-4-

octanone gathered from chemical suppliers and databases [1] [2] [3].

Property Value for 2-Methyl-4-octanone
CAS Number 7492-38-8 [1] [2]

Molecular Formula C9H180 [1] [2]

Molecular Weight 142.24 g/mol [1] [2]

IUPAC Name 2-methyloctan-4-one [1] [3]
Boiling Point 180°C [1] [2]

Refractive Index 1.415[1] [2]

Purity 99% [1] [3]

Primary Applications  Building block for proteomics research; pharmaceutical intermediates [1] [3]

For context, here is a comparison with a similar straight-chain ketone, 2-Octanone [4].
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Property 2-Methyl-4-octanone 2-Octanone (for comparison)
CAS Number 7492-38-8 [1] [2] 111-13-7 [4]

Molecular Formula C9H180 [1] [2] C8H160 [4]

Molecular Weight 142.24 g/mol [1] [2] 128.21 g/mol (implied)

Boiling Point 180°C [1] [2] 173°C [4]

Refractive Index 1.415[1] [2] 1.416 [4]

Density 0.8258 (estimate) [2] 0.819 g/mL at 25°C [4]

Experimental Protocols for Ketone Detection

While specific protocols for 2-Methyl-4-octanone were not found, the following high-throughput
colorimetric assays have been optimized for detecting a wide range of ketones and could be directly

applicable for quantifying it in mixed standards [5].

1. 2,4-Dinitrophenylhydrazine (2,4-DNPH) Assay This method is versatile and can be adapted for various
ketones and aldehydes [5].

¢ Principle: 2,4-DNPH reacts with the carbonyl group of ketones to form a colored hydrazone
derivative [5].

e Workflow: The assay can be performed in a 96-well plate format. An aliquot of the sample is mixed
with the 2,4-DNPH reagent. After incubation, the absorbance is measured, and the concentration is
determined using a calibration curve [5].

2. Vanillin-Acetone Assay

e Principle: This assay is highly specific for acetone. In an alkaline medium, acetone reacts with
vanillin to produce a yellow-colored compound [5]. It would not be suitable for detecting 2-Methyl-4-
octanone but is included here as a key method for ketone analysis.

e Workflow: A sample supernatant is mixed with vanillin and sodium hydroxide. The mixture is
incubated at 60°C for 10 minutes and then cooled. The resulting yellow color is measured at 430 nm

[5].
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The workflow for these assays, particularly the adaptable 2,4-DNPH method, can be visualized as follows:

Sample Preparation

Assay Selection

Mixed Standards\Acetone Only

2,4-DNPH Assay Vanillin-Acetone Assay
(For various ketones) (Specific for acetone)

Incubate at 60°C

Measure Absorbance

Analyze via
Calibration Curve

Quantification Result

Click to download full resolution via product page

High-Throughput Ketone Assay Workflow

How to Proceed with Your Comparison Guide

Since direct comparative data is lacking, I suggest you consider the following steps to create a

comprehensive guide:
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e Benchmark Experimentally: Use the provided 2,4-DNPH assay protocol to generate your own
performance data. You can compare 2-Methyl-4-octanone against other common ketone standards
like 2-Octanone, 3-Octanone, and Acetone.

¢ Compare Key Parameters: In your experiments, focus on parameters critical for analytical
standards, such as:

Chromatographic Behavior: Retention time and peak shape in GC/HPLC.

Detection Sensitivity: Response factor in different detectors (e.g., FID, MS).

Stability: Shelf life under different storage conditions.

Linearity and LOD/LOQ: Performance in calibration curves.

o

[¢]

[¢]

[e]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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